Cas no 891119-45-2 (5-nitro-N-5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazol-2-yl-1-benzothiophene-2-carboxamide)

• Product Name: 5-nitro-N-5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazol-2-yl-1-benzothiophene-2-carboxamide
• CAS No: 891119-45-2
• MF: C₂₀H₁₆N₄O₇S
• MW: 456.428643226624
• CID: 6030531
• PubChem ID: 16821606
• Update Time: 2025-07-17

5-nitro-N-5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazol-2-yl-1-benzothiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-nitro-N-5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazol-2-yl-1-benzothiophene-2-carboxamide
• 891119-45-2
• AKOS024656058
• 5-nitro-N-(5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazol-2-yl)benzo[b]thiophene-2-carboxamide
• 5-nitro-N-[5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazol-2-yl]-1-benzothiophene-2-carboxamide
• F2517-0048

• Inchi： 1S/C20H16N4O7S/c1-28-13-7-11(8-14(29-2)17(13)30-3)19-22-23-20(31-19)21-18(25)16-9-10-6-12(24(26)27)4-5-15(10)32-16/h4-9H,1-3H3,(H,21,23,25)
• InChI Key： CIRAHUHZOCHVNF-UHFFFAOYSA-N
• SMILES： S1C(C(NC2=NN=C(C3C=C(C(=C(C=3)OC)OC)OC)O2)=O)=CC2C=C(C=CC1=2)[N+](=O)[O-]

Computed Properties

• Exact Mass: 456.07397004g/mol
• Monoisotopic Mass: 456.07397004g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 669
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 170Ų

Additional information on 5-nitro-N-5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazol-2-yl-1-benzothiophene-2-carboxamide

Research Brief on 5-nitro-N-5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazol-2-yl-1-benzothiophene-2-carboxamide (CAS: 891119-45-2)

The compound 5-nitro-N-5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazol-2-yl-1-benzothiophene-2-carboxamide (CAS: 891119-45-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and mechanistic insights.

Recent studies have highlighted the role of this compound as a potent inhibitor of tubulin polymerization, a critical process in cell division. The structural features of 5-nitro-N-5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazol-2-yl-1-benzothiophene-2-carboxamide, including the nitro group and the trimethoxyphenyl moiety, are believed to contribute to its high affinity for the colchicine-binding site on tubulin. This interaction disrupts microtubule dynamics, leading to cell cycle arrest and apoptosis in cancer cells.

In vitro and in vivo studies have demonstrated the compound's efficacy against a variety of cancer cell lines, including multidrug-resistant variants. Notably, its ability to evade common resistance mechanisms, such as P-glycoprotein efflux, makes it a promising candidate for further development. Researchers have also explored its synergistic effects with other chemotherapeutic agents, suggesting potential for combination therapies.

The synthesis of 5-nitro-N-5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazol-2-yl-1-benzothiophene-2-carboxamide has been optimized to improve yield and purity. Recent advancements in synthetic methodologies have enabled the production of derivatives with enhanced pharmacokinetic properties. These modifications aim to address challenges such as poor solubility and metabolic instability, which have been identified in preliminary studies.

Mechanistic studies have further elucidated the compound's impact on cellular signaling pathways. Beyond its tubulin-binding activity, it has been shown to modulate the expression of key proteins involved in apoptosis and angiogenesis. These findings underscore its multifaceted mode of action and potential applicability in treating a broad spectrum of malignancies.

Despite these promising results, challenges remain in translating this compound into clinical use. Issues such as toxicity profiles, bioavailability, and formulation stability require further investigation. Ongoing research is focused on addressing these hurdles through structural optimization and preclinical testing.

In conclusion, 5-nitro-N-5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazol-2-yl-1-benzothiophene-2-carboxamide represents a compelling area of study in anticancer drug discovery. Its unique mechanism of action and ability to overcome resistance mechanisms position it as a valuable lead compound. Future research should prioritize comprehensive toxicological evaluations and the development of robust delivery systems to maximize its therapeutic potential.